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Compound of Interest

Compound Name: 2'-Methoxy-2-phenylacetophenone

Cat. No.: B1295560

An In-depth Technical Guide to 2,2-Dimethoxy-2-phenylacetophenone

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 2,2-Dimethoxy-2-
phenylacetophenone, a widely used photoinitiator. This document details its chemical structure,
IUPAC nomenclature, physicochemical properties, and detailed experimental protocols for its
synthesis.

Chemical Structure and Nomenclature

2,2-Dimethoxy-2-phenylacetophenone is an organic compound that is a derivative of
acetophenone.[1] Its structure features a central carbonyl group bonded to a phenyl ring and a
carbon atom substituted with two methoxy groups and a phenyl ring.

IUPAC Name: 2,2-dimethoxy-1,2-diphenylethanone[2][3][4][5]
Synonyms: Benzil dimethyl ketal, Irgacure 651, DMPA[2][5][6]

CAS Number: 24650-42-8[2][3][4]
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Logical Relationships of 2,2-Dimethoxy-2-phenylacetophenone
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(Common Name)
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Chemical Structure

2,2-dimethoxy-1,2-diphenylethanone
(IUPAC Name)
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Caption: Logical relationships of 2,2-Dimethoxy-2-phenylacetophenone.

Physicochemical Properties

2,2-Dimethoxy-2-phenylacetophenone is a white to off-white crystalline solid at room
temperature.[1] It is stable but sensitive to light and incompatible with strong acids and

oxidizing agents.[1][7]
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Property

Value

Molecular Formula

C16H1603

Molecular Weight 256.30 g/mol [2]

Melting Point 67-70 °C[7][8][9]

Boiling Point 169 °C at 7 mmHgJ8]
Density 1.1320 g/cm3 (estimate)[8]

Water Solubility

66.32 mg/L at 25 °CJ[8]

Vapor Pressure

0.002 Pa at 25 °C[8][9]

LogP

2.95 at 25 °C[8]

Spectroscopic Data

Spectroscopy Data
1H NMR Spectra are available for this compound.[10]
13C NMR Spectral data has been reported.[11]

Infrared (IR)

Conforms to the expected spectrum.[4][12]

Mass Spectrometry (MS)

Spectral data is available.[2]

Applications

The primary application of 2,2-Dimethoxy-2-phenylacetophenone is as a photoinitiator for

radical polymerization.[1][5] Upon exposure to UV light, it undergoes cleavage to form free

radicals that initiate polymerization. It is widely used in UV-curable inks, coatings, and

adhesives.[1][9]
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Photoinitiation Mechanism

2,2-Dimethoxy-2-phenylacetophenone
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Caption: Photoinitiation mechanism of 2,2-Dimethoxy-2-phenylacetophenone.

Experimental Protocols: Synthesis

Several methods for the synthesis of 2,2-Dimethoxy-2-phenylacetophenone have been
reported. Below are two detailed protocols.

Synthesis from Benzil and Dimethyl Sulfate

This method involves the reaction of benzil with dimethyl sulfate and an alkali metal methylate
in a nonpolar organic solvent.[13]

Materials:

 Benzil
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Dimethyl sulfate

Sodium methylate (powder)

Xylene

Polyethylene glycol (PEG-1000)

Diglyme

Procedure:

To 525 ml of xylene, add 92 g of benzil, 71.5 g of dimethyl sulfate, 0.35 g of polyethylene
glycol (PEG-1000), and 6 g of diglyme.[13]

 Stir the mixture thoroughly at room temperature.[13]

e Add 33.6 g of powdered sodium methylate in several portions over 4 hours, maintaining the
reaction temperature at 20-25 °C.[13]

 After the addition is complete, continue stirring for an additional 2-3 hours.
e Monitor the reaction by a suitable method (e.g., TLC or GC) until completion.
e Upon completion, the product can be isolated and purified by crystallization.

A reported yield for this method is 88.2% with a purity of 99.9%.[13]
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Synthesis Workflow
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Caption: Experimental workflow for the synthesis of 2,2-Dimethoxy-2-phenylacetophenone.

Synthesis from Benzil and Methanol

This alternative method avoids the use of the highly toxic dimethyl sulfate.[14]
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Materials:

Benzil

Methanol

An organic solvent (e.g., diethyl ether)

A water-absorbing agent

Hydrogen chloride gas

Procedure:

e Mix benzil, methanol, and another organic solvent such as diethyl ether.[14]
e Add a water-absorbing agent to the mixture.[14]

e Pass hydrogen chloride gas through the stirred mixture.[14]

 After the reaction is complete, cool the reaction solution to induce crystallization of the crude
product.[14]

o Recrystallize the crude product to obtain the purified 2,2-Dimethoxy-2-phenylacetophenone.
[14]

Safety and Handling

2,2-Dimethoxy-2-phenylacetophenone may cause skin irritation and sensitization.[2][6] It can
also cause photosensitivity, leading to allergic reactions upon exposure to light.[2][6]
Appropriate personal protective equipment, including gloves and safety glasses, should be
worn when handling this compound. Store in a cool, dark, and dry place.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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